Cas no 780813-50-5 (6-amino-5-[(4-methylphenyl)methyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile)

• Product Name: 6-amino-5-[(4-methylphenyl)methyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• CAS No: 780813-50-5
• MF: C₁₇H₁₁N₇
• MW: 313.316141366959
• CID: 5821135
• PubChem ID: 1180486
• Update Time: 2023-11-19

6-amino-5-[(4-methylphenyl)methyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• Z104341430
• 6-amino-5-[(4-methylphenyl)methyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• 780813-50-5
• AKOS033004457
• AB00980533-01
• HMS1738N06
• EN300-26613403

• Inchi： 1S/C17H11N7/c1-10-2-4-11(5-3-10)9-24-16(21)12(6-18)15-17(24)23-14(8-20)13(7-19)22-15/h2-5H,9,21H2,1H3
• InChI Key： JBKBMWYXQQWFBQ-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C2C1=NC(C#N)=C(C#N)N=2)N)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 313.10759338g/mol
• Monoisotopic Mass: 313.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines